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Compound of Interest

Compound Name: Methyl 5-cyano-2-methylnicotinate

Cat. No.: B12982978

Get Quote

Application Note: Methyl 5-cyano-2-methylnicotinate as a Divergent Scaffold in Medicinal

Chemistry

Executive Summary & Strategic Value
Methyl 5-cyano-2-methylnicotinate (CAS: 132924-46-8) is a high-value pyridine scaffold

utilized extensively in the synthesis of Histone Deacetylase (HDAC) inhibitors and Tyrosine

Kinase Inhibitors (TKIs) (e.g., EGFR/HER2 targeting agents).[1][2]

Its strategic value lies in its orthogonal functionalization vectors:

C3-Ester: A "soft" electrophile ready for hydrolysis, reduction, or direct amidation to form the

hinge-binding motif of kinase inhibitors.[1][2]

C5-Nitrile: A latent "warhead" precursor.[1][2][3] It is robust against standard ester

manipulations but can be selectively activated to form amidoximes (precursors to 1,2,4-

oxadiazoles), tetrazoles, or reduced to primary amines.

C2-Methyl: Provides a handle for lateral lithiation or oxidative functionalization, though

typically left intact to provide steric bulk in the ATP-binding pocket.[1][2][3]
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This guide provides validated protocols for synthesizing this intermediate and utilizing it to

construct bioactive heterocycles.

Synthesis Workflow Visualization
The following diagram illustrates the divergent utility of the scaffold, mapping the protocols

detailed in this guide.
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Figure 1: Divergent synthetic pathways starting from Methyl 5-cyano-2-methylnicotinate.[1]

[2]

Protocol Module A: Synthesis of the Intermediate
If the intermediate is not purchased, it is best synthesized via Rosenmund–von Braun

cyanation of the 5-bromo precursor.[1][2]

Safety Alert: This reaction involves Cyanide salts and high heat.[1][2][3] Perform strictly in a

well-ventilated fume hood with a cyanide antidote kit available.[1][2]

Reagents:

Methyl 5-bromo-2-methylnicotinate (1.0 equiv)[1][2]

Copper(I) Cyanide (CuCN) (2.0 equiv)[1][2]

DMF (Anhydrous, degassed)
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Step-by-Step Procedure:

Setup: Charge a dried round-bottom flask with Methyl 5-bromo-2-methylnicotinate (e.g., 3.33

g, 14.5 mmol) and CuCN (2.60 g, 29.0 mmol).

Solvation: Add anhydrous DMF (30 mL). Seal the flask and purge with Nitrogen (

) for 15 minutes.

Reaction: Heat the mixture to 150°C with vigorous stirring. Maintain for 12–16 hours.

Checkpoint: Monitor via TLC (Hexane:EtOAc 3:1).[1][2][3] The starting bromide is less

polar than the cyano product.[1][2][3]

Workup (Critical for Copper Removal):

Cool to room temperature (RT).

Dilute with EtOAc (100 mL) and filter through a pad of Celite to remove copper salts.[1][2]

Wash: Wash the filtrate with 10% aqueous

(2x) to chelate residual copper (turns blue), followed by brine.

Purification: Dry over

, concentrate, and purify via flash chromatography (Gradient: 0-40% EtOAc in Hexanes).

Yield: Expected 65–75% as a white/off-white solid.[1][2]

Protocol Module B: The "Warhead" Construction
(HDAC Inhibitor Route)
This protocol describes the conversion of the C5-nitrile into a 1,2,4-oxadiazole ring, a key

pharmacophore in HDAC inhibitors (similar to the chemistry used in novel agents described in

WO2017014321).

Step 1: Amidoxime Formation
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The nitrile is first converted to an amidoxime using hydroxylamine.[1][2][3]

Reagents:

Methyl 5-cyano-2-methylnicotinate (1.0 equiv)[1][2]

Hydroxylamine hydrochloride (

) (3.0 equiv)[1][2]

Triethylamine (

) (3.0 equiv)[1][2]

Ethanol (EtOH)[1][2]

Procedure:

Dissolve the intermediate (1.0 g) in EtOH (10 mL).

Add

followed by

.[1][2][3]

Stir at 80°C for 2–4 hours.

Mechanism:[1][2][3][4] Nucleophilic attack of hydroxylamine on the nitrile carbon.[1][2]

Concentrate to dryness.[1][2][3] Resuspend in water, filter the precipitate, and dry.[5]

Product: Methyl 5-(N'-hydroxycarbamimidoyl)-2-methylnicotinate.[1][2][3]

Step 2: Cyclization to 1,2,4-Oxadiazole
The amidoxime is coupled with an acyl chloride and cyclized.

Procedure:
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Dissolve the amidoxime (1.0 equiv) in Toluene/Pyridine (10:1).[1][2][3]

Add the desired Acyl Chloride (e.g., Benzoyl chloride, 1.1 equiv).

Heat to 110°C (Reflux) for 12 hours.

Workup: Evaporate solvent. Dissolve residue in EtOAc, wash with 1N HCl (to remove

pyridine), then Sat.

.

Result: The C5 position now hosts a biologically active 1,2,4-oxadiazole ring, while the C3

ester remains intact for further derivatization.

Protocol Module C: Scaffold Extension (Kinase
Inhibitor Route)[1][2]
For kinase inhibitors, the C3 ester is typically hydrolyzed to the acid and coupled to an amine

(the "tail" of the inhibitor).

Challenge: Hydrolyze the ester without hydrolyzing the nitrile.

Optimized Protocol (LiOH Controlled Hydrolysis):

Dissolution: Dissolve Methyl 5-cyano-2-methylnicotinate (1.0 equiv) in THF/Water (3:1).

Reagent: Add LiOH monohydrate (1.1 equiv—Strict stoichiometry is vital).

Conditions: Stir at 0°C to RT for 2–3 hours.

Note: Avoid heating.[1][2][3] Heating with strong base will hydrolyze the nitrile to the

amide/acid.[1][2]

Quench: Acidify carefully with 1N HCl to pH 3–4. The acid product usually precipitates.[1][2]

[3]

Coupling (Amide Bond):
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React the crude acid with an amine (e.g., aniline derivative) using HATU (1.2 equiv) and

DIPEA (3.0 equiv) in DMF.[1]

Analytical Data Profile
Parameter Specification / Observation

Appearance White to off-white crystalline solid

Molecular Weight 176.17 g/mol

1H NMR (DMSO-d6)
δ 9.15 (d, 1H, H6), 8.65 (d, 1H, H4), 3.90 (s, 3H,

OMe), 2.80 (s, 3H, Ar-Me)

IR Spectrum
~2230 cm⁻¹ (CN stretch, sharp), ~1725 cm⁻¹

(Ester C=O)

Solubility
Soluble in DMSO, DMF, DCM, EtOAc.[4][5][6][7]

Poorly soluble in water.[1][2][3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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